Cas no 2621939-51-1 (1-tetrahydropyran-2-yl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)indazole)

• Product Name: 1-tetrahydropyran-2-yl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)indazole
• CAS No: 2621939-51-1
• MF: C₁₉H₂₄BF₃N₂O₃
• MW: 396.211675643921
• MDL: MFCD32174103
• CID: 5194879
• PubChem ID: 138755832
• Update Time: 2026-03-05

1-tetrahydropyran-2-yl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)indazole Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole, 1-(tetrahydro-2H-pyran-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)-
• 1-tetrahydropyran-2-yl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)indazole
• PS-16436
• 1-(Tetrahydro-2H-pyran-2-yl)-5-(trifluoromethyl)indazole-4-boronic Acid Pinacol Ester
• 1-Tetrahydropyran-2yl-5-(trifluoromethyl)indazole-4-boronic acid pinacol ester
• 1-(Tetrahydro-2H-pyran-2-yl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)-1H-indazole
• SY321842
• PB42423
• D79015
• MFCD32174103
• 2621939-51-1

• MDL： MFCD32174103
• Inchi： 1S/C19H24BF3N2O3/c1-17(2)18(3,4)28-20(27-17)16-12-11-24-25(15-7-5-6-10-26-15)14(12)9-8-13(16)19(21,22)23/h8-9,11,15H,5-7,10H2,1-4H3
• InChI Key： PNDKLDSSCZAZNG-UHFFFAOYSA-N
• SMILES： N1(C2OCCCC2)C2=C(C(B3OC(C)(C)C(C)(C)O3)=C(C(F)(F)F)C=C2)C=N1

Computed Properties

• Exact Mass: 396.1832073g/mol
• Monoisotopic Mass: 396.1832073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.5Ų

Additional information on 1-tetrahydropyran-2-yl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)indazole

Comprehensive Overview of 1-Tetrahydropyran-2-yl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)indazole (CAS No. 2621939-51-1)

The compound 1-Tetrahydropyran-2-yl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)indazole (CAS No. 2621939-51-1) is a highly specialized boron-containing heterocycle that has garnered significant attention in modern pharmaceutical and agrochemical research. Its unique structural features, including the tetrahydropyran and trifluoromethyl moieties, make it a valuable intermediate for Suzuki-Miyaura cross-coupling reactions, a cornerstone of contemporary drug discovery. This article delves into its properties, applications, and relevance to current scientific trends.

One of the most compelling aspects of this compound is its role in medicinal chemistry. The presence of the dioxaborolane group enables it to act as a boronic ester, a critical functional group for constructing complex molecules. Researchers are particularly interested in its potential for developing targeted therapies, especially in oncology and inflammation. The trifluoromethyl group, known for enhancing metabolic stability and lipophilicity, further elevates its utility in drug design.

In the context of green chemistry, this compound aligns with the growing demand for sustainable synthesis methods. Its compatibility with palladium-catalyzed reactions reduces the need for hazardous reagents, addressing environmental concerns. Additionally, the tetrahydropyran ring offers steric protection, improving yield and selectivity in multi-step syntheses. These attributes make it a preferred choice for high-throughput screening and fragment-based drug discovery.

From an industrial perspective, 1-Tetrahydropyran-2-yl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)indazole is pivotal in the production of advanced materials. Its boron center facilitates the creation of π-conjugated systems, which are essential for organic electronics, including OLEDs and photovoltaic cells. The compound’s stability under ambient conditions also simplifies storage and handling, reducing operational costs.

Recent advancements in AI-driven drug discovery have further highlighted the importance of such building blocks. Computational models frequently identify boron-containing compounds as high-priority candidates due to their versatile reactivity. This aligns with the surge in searches for "boronic acid derivatives in drug development" and "trifluoromethyl indazole applications", reflecting broader scientific curiosity.

Quality control and analytical characterization of CAS No. 2621939-51-1 rely heavily on techniques like NMR spectroscopy and HPLC-MS. These methods ensure batch-to-batch consistency, a critical factor for regulatory compliance in GMP manufacturing. The compound’s high purity (>98%) makes it suitable for preclinical studies, where reproducibility is paramount.

In summary, 1-Tetrahydropyran-2-yl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5-(trifluoromethyl)indazole represents a convergence of innovation in organic synthesis, materials science, and pharmaceutical research. Its multifaceted applications underscore its relevance in addressing both current and future challenges in these fields.